N-(2,5-dimethoxyphenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H21N3O3S/c1-23-17(14-7-5-4-6-8-14)12-21-20(23)27-13-19(24)22-16-11-15(25-2)9-10-18(16)26-3/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key: BSIBQEQNBQOWMY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC(=O)NC2=C(C=CC(=C2)OC)OC)C3=CC=CC=C3
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and pharmacology. This compound is also known as "DMT-305" and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In

Scientific Research Applications

Anticancer Applications

• Synthesis and Anticancer Activity: Synthesis of derivatives of N-(2,5-dimethoxyphenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide, and their evaluation as potential anticancer agents. Studies demonstrate selective cytotoxicity against specific cancer cell lines, highlighting the compound's potential in cancer therapy (Evren et al., 2019).

Antibacterial Properties

• Synthesis and Antibacterial Activity: Research into the antibacterial properties of N-(2,5-dimethoxyphenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide derivatives. These studies focus on the compound's ability to combat bacterial infections, revealing its potential as a novel antibacterial agent (Ramalingam et al., 2019).

Antimicrobial and Antioxidant Properties

• Antimicrobial and Antioxidant Activities: Investigations into the compound's effectiveness as an antimicrobial and antioxidant agent. These properties could be particularly beneficial in the development of new pharmaceuticals or in improving food preservation techniques (Gul et al., 2017).